Cas no 477762-31-5 (N'-Benzoyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide)

• Product Name: N'-Benzoyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide
• CAS No: 477762-31-5
• MF: C₁₃H₁₁F₃N₄O₂
• MW: 312.247252702713
• MDL: MFCD02102780
• CID: 5013343
• Update Time: 2026-02-27

N'-Benzoyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-benzoyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide
• N'-[1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl]benzohydrazide
• MLS000721199
• HMS2683A03
• SMR000335633
• N'-Benzoyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide

• MDL： MFCD02102780
• Inchi： 1S/C13H11F3N4O2/c1-20-7-9(10(19-20)13(14,15)16)12(22)18-17-11(21)8-5-3-2-4-6-8/h2-7H,1H3,(H,17,21)(H,18,22)
• InChI Key： KBNVDFUUSPCTQI-UHFFFAOYSA-N
• SMILES： FC(C1C(C(NNC(C2C=CC=CC=2)=O)=O)=CN(C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 1.6
• Topological Polar Surface Area: 76

Additional information on N'-Benzoyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide

Comprehensive Overview of N'-Benzoyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide (CAS No. 477762-31-5)

N'-Benzoyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide (CAS No. 477762-31-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole core and trifluoromethyl group, exhibits versatile applications in drug discovery and crop protection. Its molecular structure combines a benzoyl hydrazide moiety with a methyl-substituted pyrazole, making it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in N'-Benzoyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its efficacy as a scaffold for developing novel antifungal agents and herbicides, aligning with the global demand for eco-friendly agrochemicals. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, a feature highly sought after in pharmaceutical design.

In the context of drug discovery, this compound's pyrazole-carbohydrazide backbone is being investigated for its ability to modulate enzyme activity and protein-protein interactions. Recent studies highlight its relevance in targeting kinase inhibitors, a hot topic in oncology research. The compound's structural flexibility allows for derivatization, enabling the creation of libraries for high-throughput screening—a technique widely discussed in AI-driven drug development forums.

From a synthetic chemistry perspective, CAS No. 477762-31-5 serves as a benchmark for optimizing green chemistry protocols. Its preparation often involves catalytic methods to minimize waste, resonating with the industry's shift toward sustainable synthesis. Analytical techniques like HPLC and NMR are critical for characterizing its purity, a common query among quality control professionals.

The compound's nomenclature, particularly the terms 1-methyl-3-(trifluoromethyl)-1H-pyrazole and benzoyl hydrazide, frequently appears in patent literature, reflecting its commercial viability. Innovators are leveraging its framework to design next-generation crop protection solutions, addressing trending searches on "low-toxicity pesticides." Additionally, its compatibility with click chemistry platforms makes it a candidate for bioconjugation applications.

As regulatory landscapes evolve, N'-Benzoyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide exemplifies how structural ingenuity meets compliance. Its non-hazardous profile (under standard conditions) positions it favorably in ESG-focused investment discussions. Future research may explore its utility in precision agriculture or as a building block for metal-organic frameworks (MOFs), another rapidly growing field.